annomuricin A
annomuricin A
Annomuricin a belongs to the class of organic compounds known as annonaceous acetogenins. These are waxy derivatives of fatty acids (usually C32 or C34), containing a terminal carboxylic acid combined with a 2-propanol unit at the C-2 position to form a methyl- substituted alpha, beta-unsaturated-gamma-lactone. One of their interesting structural features is a single, adjacent, or nonadjacent tetrahydrofuran (THF) or tetrahydropyran (THP) system with one or two flanking hydroxyl group(s) at the center of a long hydrocarbon chain. Annomuricin a is considered to be a practically insoluble (in water) and relatively neutral molecule. Annomuricin a has been primarily detected in urine. Within the cell, annomuricin a is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, annomuricin a can be found in fruits. This makes annomuricin a a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
167172-78-3
VCID:
VC0068180
InChI:
InChI=1S/C35H64O8/c1-3-4-5-6-7-8-9-10-11-14-19-31(39)33-22-23-34(43-33)32(40)21-16-20-30(38)29(37)18-15-12-13-17-28(36)25-27-24-26(2)42-35(27)41/h24,26,28-34,36-40H,3-23,25H2,1-2H3
SMILES:
CCCCCCCCCCCCC(C1CCC(O1)C(CCCC(C(CCCCCC(CC2=CC(OC2=O)C)O)O)O)O)O
Molecular Formula:
C35H64O8
Molecular Weight:
612.9 g/mol
annomuricin A
CAS No.: 167172-78-3
Main Products
VCID: VC0068180
Molecular Formula: C35H64O8
Molecular Weight: 612.9 g/mol
CAS No. | 167172-78-3 |
---|---|
Product Name | annomuricin A |
Molecular Formula | C35H64O8 |
Molecular Weight | 612.9 g/mol |
IUPAC Name | 2-methyl-4-[2,8,9,13-tetrahydroxy-13-[5-(1-hydroxytridecyl)oxolan-2-yl]tridecyl]-2H-furan-5-one |
Standard InChI | InChI=1S/C35H64O8/c1-3-4-5-6-7-8-9-10-11-14-19-31(39)33-22-23-34(43-33)32(40)21-16-20-30(38)29(37)18-15-12-13-17-28(36)25-27-24-26(2)42-35(27)41/h24,26,28-34,36-40H,3-23,25H2,1-2H3 |
Standard InChIKey | LPDLLEWSLYZCOC-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCC(C1CCC(O1)C(CCCC(C(CCCCCC(CC2=CC(OC2=O)C)O)O)O)O)O |
Canonical SMILES | CCCCCCCCCCCCC(C1CCC(O1)C(CCCC(C(CCCCCC(CC2=CC(OC2=O)C)O)O)O)O)O |
Description | Annomuricin a belongs to the class of organic compounds known as annonaceous acetogenins. These are waxy derivatives of fatty acids (usually C32 or C34), containing a terminal carboxylic acid combined with a 2-propanol unit at the C-2 position to form a methyl- substituted alpha, beta-unsaturated-gamma-lactone. One of their interesting structural features is a single, adjacent, or nonadjacent tetrahydrofuran (THF) or tetrahydropyran (THP) system with one or two flanking hydroxyl group(s) at the center of a long hydrocarbon chain. Annomuricin a is considered to be a practically insoluble (in water) and relatively neutral molecule. Annomuricin a has been primarily detected in urine. Within the cell, annomuricin a is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, annomuricin a can be found in fruits. This makes annomuricin a a potential biomarker for the consumption of this food product. |
Synonyms | annomuricin A annomuricin B annomuricin C |
PubChem Compound | 157682 |
Last Modified | Dec 23 2021 |
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